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Compound of Interest

Compound Name:
4-Morpholinepropanoic acid,

methyl ester

CAS No.: 33611-43-7

Cat. No.: B1581121

Get Quote

Technical Monograph: Methyl 3-
Morpholinopropionate
Synonyms: 4-Morpholinepropanoic acid, methyl ester; Methyl 3-(morpholin-4-yl)propanoate

CAS Registry Number: 33611-43-7[1][2]

Executive Summary
Methyl 3-morpholinopropionate is a versatile heterocyclic building block characterized by a

morpholine ring attached to a propionate ester tail.[1][2] It serves as a critical intermediate in

the synthesis of acryloyl morpholine (ACMO), a monomer used in high-performance hydrogels

and peptide synthesis resins.[2] In medicinal chemistry, this compound is utilized to introduce

the morpholine moiety—a "privileged structure" known for improving the aqueous solubility and

metabolic stability of drug candidates.[2] This guide details its physicochemical properties,

validated synthetic protocols via aza-Michael addition, and its application in modern drug

development.[2]
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Physicochemical Profile
Property Value Source/Condition

Molecular Formula C₈H₁₅NO₃ —

Molecular Weight 173.21 g/mol —

Appearance Colorless to pale yellow liquid Ambient

Boiling Point 82 °C @ 2 mmHg (Vacuum)

Density 1.068 g/mL @ 25 °C

Refractive Index (ngcontent-

ng-c3932382896="" _nghost-

ng-c706637299=""

class="inline ng-star-inserted">

)

1.459 —

Flash Point 104 °C (219 °F) Closed Cup

Solubility

Miscible in EtOH, DCM,

MeOH; Mod.[1][3][4] Soluble in

Water

—

pKa (Calculated) ~5.98 Conjugate acid

Synthesis & Mechanism: The Aza-Michael Addition
The most atom-economical route to Methyl 3-morpholinopropionate is the aza-Michael addition.

[2] This reaction involves the nucleophilic attack of the secondary amine (morpholine) onto the

ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-inserted">

-carbon of an

-unsaturated ester (methyl acrylate).

Mechanistic Pathway
The reaction proceeds through a 1,4-conjugate addition mechanism.[2][5] Morpholine acts as

the Michael donor, while methyl acrylate is the Michael acceptor.[2] The reaction is often
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autocatalytic but can be accelerated by Lewis acids or protic solvents.[2]
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Figure 1: Mechanistic flow of the aza-Michael addition between morpholine and methyl

acrylate.[2]

Validated Synthetic Protocol
Objective: Synthesis of Methyl 3-morpholinopropionate on a 100 mmol scale.

Reagents:

Morpholine (8.71 g, 100 mmol)[2]

Methyl Acrylate (8.61 g, 100 mmol)[2]

Solvent: Methanol (20 mL) or neat (solvent-free)

Procedure:

Setup: Equip a 100 mL round-bottom flask with a magnetic stir bar and an addition funnel.

Place the flask in an ice-water bath (0 °C).

Addition: Charge the flask with Morpholine (1.0 eq). Add Methyl Acrylate (1.0 eq) dropwise

over 30 minutes.[2] Note: The reaction is exothermic; temperature control is crucial to

prevent polymerization of the acrylate.[2]

Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25 °C) for

2–4 hours. Monitor consumption of acrylate by TLC (SiO₂, 50% EtOAc/Hexanes) or ¹H NMR

(disappearance of vinylic protons at 5.8–6.4 ppm).[2]
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Workup: If methanol was used, remove it under reduced pressure.

Purification: Purify the crude oil via vacuum distillation (bp 82 °C @ 2 mmHg).

Yield: Typically 90–95% (isolated).[2]

Purity: >98% by GC.[2]

Applications in Drug Discovery
The 3-morpholinopropionate motif is a strategic tool in medicinal chemistry, often employed to

modulate the ADME (Absorption, Distribution, Metabolism, Excretion) profile of a lead

compound.[2]

Solubility Enhancement
The morpholine nitrogen has a pKa of approximately 8.3 (in the ring system), making it partially

protonated at physiological pH.[2] This introduces hydrophilicity to lipophilic scaffolds without

the toxicity associated with primary aliphatic amines.[2]

Metabolic Stability
Unlike linear alkyl chains which are prone to rapid oxidation by CYP450 enzymes, the

morpholine ring is metabolically robust.[2] The ether oxygen reduces the basicity of the

nitrogen (compared to piperidine), reducing the likelihood of hERG channel inhibition—a

common cardiac safety liability.[2]

Hydrolysis to Linkers
The methyl ester is readily hydrolyzed to 3-morpholinopropanoic acid (CAS 4497-04-5) using

LiOH or KOH.[2] This acid is a vital linker used to attach the morpholine solubilizing group to

amine-bearing drugs via amide coupling.[2]
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Figure 2: Downstream synthetic utility of the methyl ester in pharmaceutical and polymer

chemistry.[2]

Safety & Handling (E-E-A-T)
Signal Word:WARNING

Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319
Causes serious eye irritation.

[2]

Flammability H226 Flammable liquid and vapor.[2]

Handling Protocols:

Ventilation: Always handle in a fume hood.[2] The vapor pressure (0.02 mmHg @ 25°C) is

low, but aerosols can be irritating.[2]

PPE: Nitrile gloves (0.11 mm thickness) provide sufficient splash protection.[2] Safety

goggles are mandatory due to the risk of irreversible eye damage from the basic amine
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functionality.[2]

Storage: Store under nitrogen or argon. While the ester is stable, the amine can absorb CO₂

from the air over time to form carbamates.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1581121/docs#4-morpholinepropanoic-acid-methyl-
ester-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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